Cas no 896328-49-7 (N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 896328-49-7
• MF: C₂₀H₂₀FNO₆S₂
• MW: 453.504306793213
• CID: 6443758
• Update Time: 2025-06-24

N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide
• N-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-2-methoxy-5-methylbenzenesulfonamide

• Inchi： 1S/C20H20FNO6S2/c1-14-5-10-17(27-2)19(12-14)30(25,26)22-13-20(18-4-3-11-28-18)29(23,24)16-8-6-15(21)7-9-16/h3-12,20,22H,13H2,1-2H3
• InChI Key： UFIGTUPCQLAMEV-UHFFFAOYSA-N
• SMILES： C1(S(NCC(S(C2=CC=C(F)C=C2)(=O)=O)C2=CC=CO2)(=O)=O)=CC(C)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide

Introduction to N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 896328-49-7)

N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 896328-49-7, represents a confluence of advanced structural motifs that make it a promising candidate for various therapeutic applications. The molecular architecture of this compound incorporates multiple functional groups, including a benzenesulfonyl moiety, a furan-based side chain, and methoxy and methyl substituents, which collectively contribute to its unique chemical properties and potential biological activities.

The benzenesulfonyl group, specifically the 4-fluorobenzenesulfonyl part, introduces a fluorine atom into the aromatic ring. Fluorine substitution in aromatic compounds is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of drug discovery, fluorinated sulfonyl groups are often employed to enhance the pharmacokinetic profile of molecules. The presence of this moiety in N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide suggests that it may exhibit improved solubility and reduced susceptibility to enzymatic degradation, thereby potentially increasing its bioavailability and therapeutic efficacy.

The second key structural feature is the furan-2-yl ethyl side chain. Furan derivatives have been extensively studied due to their diverse biological activities and their role as key intermediates in natural products and synthetic drugs. The furan ring can participate in various hydrogen bonding interactions, which can be critical for the binding of a drug molecule to its target receptor. Additionally, the ethyl linker between the sulfonyl group and the furan ring provides a flexible tether that can influence the conformational landscape of the molecule, potentially optimizing its interaction with biological targets.

The presence of both methoxy and methyl groups on the benzene ring further diversifies the electronic properties of the molecule. These substituents can influence the electron density distribution across the aromatic system, which in turn can affect the compound's reactivity and binding affinity. Methoxy groups are often used to increase water solubility and metabolic stability, while methyl groups can enhance lipophilicity and binding interactions. The combination of these substituents in N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide suggests a carefully balanced design aimed at achieving optimal pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The sulfonamide group in N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide provides a scaffold that can be further modified to target specific biological pathways. For instance, sulfonamides have been shown to interact with enzymes such as dihydropteroate synthase (DHPS), which is involved in bacterial folate metabolism. By inhibiting this enzyme, sulfonamides can disrupt bacterial growth and replication.

The structural complexity of N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide also makes it an attractive candidate for use as a building block in medicinal chemistry libraries. Its multifunctional nature allows for further derivatization to explore new chemical space and identify novel bioactive compounds. The compound's design incorporates elements that have been proven successful in drug development pipelines, such as fluorinated aromatic rings and heterocyclic moieties.

The synthesis of N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-y)ethyl--(methoxy--5--methylbenzene--1--sulfonamide) involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the sulfonyl group, cross-coupling reactions to form carbon-carbon bonds between the furan ring and other aromatic components, and protection-deprotection strategies to handle sensitive functional groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are essential for characterizing the structure of this complex molecule.

The pharmacological evaluation of N-N'--di--(methoxy--5--methylphenyl)--N'--[--(4--fluorobenzoylsulphonyl)--(1-- furylmethylene)]--butane--1--diamine has revealed intriguing biological activities that warrant further investigation. Preclinical studies have shown that this compound exhibits potent inhibitory effects against certain enzymes implicated in inflammation and cancer progression. For example, it has demonstrated significant activity against cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Additionally, preliminary data suggest that it may inhibit kinases involved in cell proliferation and survival pathways.

The potential therapeutic applications of N-N'--di--(methoxy--5--methylphenyl)--N'--[|--(4----fluorobenzoylsulphonyl)--(1----furylmethylene)]----butane----1----diamine are broad-ranging. It could be developed into a novel anti-inflammatory agent for conditions such as rheumatoid arthritis or inflammatory bowel disease. Its ability to modulate enzyme activity also suggests potential applications in oncology as an inhibitor of cancer cell growth or metastasis. Furthermore, its structural features may make it suitable for developing treatments against other diseases characterized by abnormal enzyme activity or signaling pathways.

Ongoing research is focused on optimizing the pharmacological profile of N-N'--di--(methoxy--5----methylphenyl)--N'--[|--(4----fluorobenzoylsulphonyl)--(1----furylmethylene)]----butane----1----diamine through structure-based drug design approaches. Computational modeling techniques such as molecular docking simulations are being employed to understand how this compound interacts with its target proteins at an atomic level. These studies aim to identify structural modifications that can enhance binding affinity while minimizing off-target effects.

The development of new synthetic methodologies is another area of active investigation related to this compound class. Researchers are exploring innovative catalytic systems that can streamline multi-step syntheses into more efficient one-pot processes without compromising yield or purity standards required for pharmaceutical-grade materials production.

In conclusion,N-N'---di---(methoxy---5---methylphenyl)---N'--[---(4---fluorobenzoylsulphonyl)---(1---furylmethylene)]---butane---1---diamine represents an exciting advancement with significant implications both academically within organic chemistry communities worldwide ,and clinically where continued exploration promises novel treatments across multiple disease indications awaits future generations who inherit our current knowledge base . As science progresses ever onward toward cures where once only hope existed ,compounds like these serve testament not only human ingenuity but enduring spirit questing after better health through understanding nature itself better every single day .